Cas no 2248371-79-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate
• CAS No: 2248371-79-9
• MF: C₁₇H₁₂Cl₂N₂O₆S
• MW: 443.257981300354
• CID: 5946400
• PubChem ID: 165731497
• Update Time: 2025-06-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6522551
• 2248371-79-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate

• Inchi： 1S/C17H12Cl2N2O6S/c18-12-6-3-7-13(19)15(12)28(25,26)20-9-8-14(22)27-21-16(23)10-4-1-2-5-11(10)17(21)24/h1-7,20H,8-9H2
• InChI Key： WVLWLEPBGBYBEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1S(NCCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 441.9793127g/mol
• Monoisotopic Mass: 441.9793127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) in Modern Chemical Biology

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate, identified by the CAS number 2248371-79-9, represents a sophisticated molecular entity with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The unique arrangement of functional groups within its molecular framework—comprising an isoindole core, a dioxo group, and a sulfonamido moiety—makes it a promising candidate for further exploration in drug discovery and therapeutic development.

The isoindole scaffold, a fused bicyclic structure consisting of a benzene ring and a pyrrole ring, is well-documented for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been leveraged in the design of molecules with therapeutic potential. In particular, the presence of the dioxo group (a carbonyl-substituted ketone) introduces additional reactivity and binding capabilities, which can be exploited to enhance binding affinity or modulate specific biological pathways. The terminal sulfonamido group further contributes to the compound's pharmacological profile by enabling interactions with polar residues in protein targets and influencing solubility characteristics.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such structural features contribute to biological activity. Studies indicate that the combination of the isoindole core, the dioxo group, and the sulfonamido moiety in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) may confer selective interactions with key enzymes involved in metabolic pathways relevant to inflammation, cancer, and neurodegenerative diseases. For instance, preliminary computational studies suggest that the sulfonamido group could engage with hydrophilic pockets in target proteins, while the dioxo group may stabilize hydrogen bonds or participate in π-stacking interactions.

The substitution pattern at the benzene ring—specifically the presence of chlorine atoms at positions 2 and 6—further refines the compound's electronic properties and binding specificity. Chlorine atoms are known to enhance lipophilicity while also serving as critical recognition elements in drug-like molecules. This particular arrangement may improve membrane permeability while maintaining solubility, aligning with pharmacokinetic principles that are essential for drug efficacy. The overall molecular architecture thus represents a balance between structural rigidity (provided by the heterocyclic core) and functional flexibility (through the sulfonamido substituent).

In the context of modern drug discovery, small molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) are often explored as starting points for structure-based drug design or as inhibitors/activators of specific biological pathways. The isoindole moiety has been particularly studied for its role in modulating enzyme activity; for example, derivatives have shown promise in inhibiting kinases or cyclases that are overexpressed in certain cancers. Meanwhile, sulfonamides remain one of the most widely used pharmacophores due to their ability to form stable hydrogen bonds and their prevalence in approved drugs.

Current research trends emphasize interdisciplinary approaches that combine synthetic chemistry with bioinformatics and high-throughput screening techniques. The synthesis of analogs derived from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) is being pursued using transition-metal-catalyzed reactions to introduce further diversity while maintaining key pharmacological features. Such efforts aim to identify novel scaffolds with improved potency or reduced toxicity profiles. Additionally, advances in crystallography have enabled high-resolution structures of protein-ligand complexes containing isoindole derivatives, providing critical insights into binding mechanisms.

The potential applications of this compound extend beyond oncology; it has been hypothesized that its structural features could make it useful in treating inflammatory disorders or neurodegenerative conditions where enzyme inhibition is a key therapeutic strategy. The dioxo group's ability to interact with metal ions has also raised interest in its use as a chelating agent or modulator of metal-dependent enzymes—a property that could be exploited for therapeutic purposes if further investigated.

Ethical considerations are paramount when advancing chemical biology research; thus, synthetic routes must be optimized for sustainability while ensuring reproducibility across different laboratories. The preparation of complex heterocycles like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) demands careful planning to minimize waste and maximize yield—a challenge that underscores the importance of green chemistry principles in modern pharmaceutical development.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 3-(2,6-dichlorobenzenesulfonamido)propanoate (CAS No. 2248371-79-9) exemplifies how intricate molecular design can yield compounds with significant therapeutic potential. Its unique combination of structural features—particularly the isoindole core, the dioxo group, and the terminal sulfonamido moiety—positions it as a valuable scaffold for further medicinal chemistry investigations. As research progresses using cutting-edge computational tools and synthetic methodologies,this molecule holds promise not only as an active pharmaceutical ingredient but also as inspiration for future generations of bioactive compounds.